Cas no 2248369-40-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2-difluoroethyl)piperidine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2-difluoroethyl)piperidine-4-carboxylate
• CAS No: 2248369-40-4
• MF: C₁₆H₁₆F₂N₂O₄
• MW: 338.306051254272
• CID: 5916577
• PubChem ID: 165719235
• Update Time: 2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2-difluoroethyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2-difluoroethyl)piperidine-4-carboxylate
• EN300-6516141
• 2248369-40-4

• Inchi： 1S/C16H16F2N2O4/c17-13(18)9-19-7-5-10(6-8-19)16(23)24-20-14(21)11-3-1-2-4-12(11)15(20)22/h1-4,10,13H,5-9H2
• InChI Key： RKFFXQIIQXZHID-UHFFFAOYSA-N
• SMILES： FC(CN1CCC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CC1)F

Computed Properties

• Exact Mass: 338.10781332g/mol
• Monoisotopic Mass: 338.10781332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2-difluoroethyl)piperidine-4-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2-difluoroethyl)piperidine-4-carboxylate: A Comprehensive Overview

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2-difluoroethyl)piperidine-4-carboxylate (CAS No. 2248369-40-4) is a specialized chemical entity that has garnered attention in pharmaceutical and organic chemistry research. This molecule combines a 1,3-dioxoisoindoline moiety with a piperidine-4-carboxylate derivative, creating a unique structure with potential applications in drug discovery and material science.

Researchers have shown increasing interest in difluoroethyl-substituted piperidine derivatives due to their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. The presence of the 1,3-dioxoisoindolin-2-yl group adds further complexity to the molecule's reactivity profile, making it particularly valuable for medicinal chemistry applications where controlled release or targeted delivery is desired.

From a synthetic chemistry perspective, CAS 2248369-40-4 represents an interesting case study in heterocyclic compound formation. The molecule's piperidine-4-carboxylic acid core provides a versatile platform for further modifications, while the difluoroethyl substituent offers unique electronic properties that can influence both the compound's physical characteristics and biological activity.

The pharmaceutical industry has shown particular interest in compounds like 1-(2,2-difluoroethyl)piperidine-4-carboxylate derivatives due to their potential as intermediates in the synthesis of CNS-active compounds. Recent studies suggest that such fluorinated piperidine structures may offer improved blood-brain barrier penetration compared to their non-fluorinated counterparts, making them valuable building blocks for neuropharmaceutical development.

In material science applications, the 1,3-dioxoisoindoline component of this compound has attracted attention for its potential in creating novel organic electronic materials. The conjugated system present in this moiety may contribute to interesting electronic properties when incorporated into larger molecular architectures or polymeric systems.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2-difluoroethyl)piperidine-4-carboxylate typically involves multi-step organic transformations. Key steps often include the preparation of the piperidine-4-carboxylic acid core, followed by selective fluorination and subsequent coupling with 1,3-dioxoisoindoline derivatives. These synthetic routes require careful optimization to achieve high yields and purity, particularly when scaling up for industrial applications.

Analytical characterization of CAS 2248369-40-4 presents several interesting challenges and opportunities. Modern techniques such as high-resolution mass spectrometry and multidimensional NMR spectroscopy are essential for confirming the structure of this complex molecule. The presence of both fluorine atoms and the dioxoisoindoline moiety creates distinctive spectral signatures that facilitate compound identification and purity assessment.

From a stability perspective, compounds containing both piperidine carboxylate and dioxoisoindoline functionalities require careful storage conditions. While not classified as highly unstable, these molecules typically benefit from protection from moisture and excessive heat to maintain their chemical integrity over extended periods.

The commercial availability of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2-difluoroethyl)piperidine-4-carboxylate has increased in recent years, reflecting growing demand from pharmaceutical and academic research sectors. Suppliers typically offer this compound in various purity grades, with analytical certificates to support research applications. Current market trends suggest steady growth in demand for such specialized fluorinated heterocyclic compounds.

Future research directions for CAS 2248369-40-4 and related compounds may explore their potential as: 1) building blocks for novel drug candidates, particularly in neurological and psychiatric applications; 2) components in advanced material systems with tailored electronic properties; and 3) probes for studying fluorine-specific biochemical interactions. The unique combination of structural features in this molecule continues to inspire innovative applications across multiple scientific disciplines.

Environmental and safety considerations for handling 1-(2,2-difluoroethyl)piperidine-4-carboxylate derivatives follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material, as with any fine chemical product. Disposal should follow local regulations for organic chemical waste.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2-difluoroethyl)piperidine-4-carboxylate represents an intriguing example of modern medicinal chemistry building blocks. Its combination of fluorinated aliphatic and aromatic heterocyclic components offers numerous possibilities for scientific exploration and practical applications. As research into fluorinated pharmaceutical compounds continues to expand, the importance of such specialized intermediates is likely to grow correspondingly.